N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)isonicotinamide

• IUPAC Name: N-(4-ethoxyphenyl)-N-[(2-oxo-1H-quinolin-3-yl)methyl]pyridine-4-carboxamide
• InChI: InChI=1S/C24H21N3O3/c1-2-30-21-9-7-20(8-10-21)27(24(29)17-11-13-25-14-12-17)16-19-15-18-5-3-4-6-22(18)26-23(19)28/h3-15H,2,16H2,1H3,(H,26,28)
• InChI Key: IHUGGSVTUNUARP-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)N(CC2=CC3=CC=CC=C3NC2=O)C(=O)C4=CC=NC=C4
• Molecular Formula: C24H21N3O3
• Molecular Weight: 399.4 g/mol

Description

N-(4-ethoxyphenyl)-N-((2-hydroxyquinolin-3-yl)methyl)isonicotinamide, commonly known as EHPNI, is a synthetic compound that has gained significant attention in the field of medicinal chemistry due to its potential applications in drug discovery. EHPNI is a derivative of isonicotinamide and quinoline, which are two important classes of compounds with diverse biological activities.

Scientific Research Applications

EHPNI has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit significant anticancer activity against various cancer cell lines, including breast cancer, lung cancer, and colon cancer. EHPNI has also been investigated for its potential as an anti-inflammatory agent and has shown promising results in reducing inflammation in animal models.

Mechanism of Action

The mechanism of action of EHPNI is not fully understood, but it is believed to act through multiple pathways. EHPNI has been shown to induce apoptosis, or programmed cell death, in cancer cells by activating the caspase pathway. It also inhibits the NF-κB pathway, which is involved in inflammation and cancer progression. Additionally, EHPNI has been shown to inhibit the activity of topoisomerase II, an enzyme that is essential for DNA replication and cell division.
Biochemical and Physiological Effects:
EHPNI has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit cell proliferation, induce apoptosis, and reduce inflammation. EHPNI has also been shown to inhibit the migration and invasion of cancer cells, which are important processes in cancer metastasis.

Advantages and Limitations for Lab Experiments

One of the main advantages of EHPNI is its relatively simple synthesis method and high yield. It is also a relatively stable compound and can be stored for extended periods of time. However, one of the limitations of EHPNI is its poor solubility in aqueous solutions, which can make it difficult to use in some experiments. Additionally, further studies are needed to fully understand the toxicity and pharmacokinetics of EHPNI.

Future Directions

There are several future directions for research on EHPNI. One area of interest is the development of EHPNI derivatives with improved solubility and bioavailability. Another area of research is the investigation of the potential of EHPNI as a radiosensitizer, which could enhance the effectiveness of radiation therapy in cancer treatment. Additionally, further studies are needed to fully understand the mechanism of action of EHPNI and its potential applications in other areas of medicine, such as autoimmune diseases and neurodegenerative disorders.
Conclusion:
In conclusion, EHPNI is a synthetic compound with potential applications in drug discovery. It has been shown to exhibit significant anticancer activity and anti-inflammatory effects. The synthesis of EHPNI is relatively simple, but it has some limitations in terms of solubility and toxicity. Further research is needed to fully understand the mechanism of action of EHPNI and its potential applications in other areas of medicine.

Synthesis Methods

EHPNI can be synthesized by the reaction of 4-ethoxybenzoyl chloride with 2-hydroxy-3-(aminomethyl)quinoline in the presence of triethylamine. The resulting intermediate is then reacted with isonicotinoyl chloride to yield the final product, EHPNI. The synthesis of EHPNI is relatively simple and can be achieved in a few steps with high yield.